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Compound of Interest

(2,5-Dichloropentyl)ammonium
Compound Name:
chloride

cat. No.: B1363522

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of (2,5-
Dichloropentyl)ammonium chloride (CAS No. 62922-45-6), a key chemical intermediate for
research and development. This document offers a comparative summary of suppliers,
guidance on procurement, and a generalized experimental context.

Chemical Profile

e IUPAC Name: (2,5-Dichloropentyl)ammonium chloride

e Synonyms: 2,5-Dichloropentylamine Hydrochloride, 2,5-Dichloroamylamine Hydrochloride[1]
o CAS Number: 62922-45-6

e Molecular Formula: CsH12ClIsN

e Molecular Weight: 192.51 g/mol [2]

o Appearance: White to Almost White Powder or Crystal

e Melting Point: 159.0 to 163.0 °C

Commercial Supplier Overview
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The following table summarizes the commercial availability of (2,5-Dichloropentyl)Jammonium
chloride from identified suppliers. Pricing is typically available upon request for this specialty

chemical.
. Product . Available .
Supplier Purity . Price
Number Quantities
TCI Chemicals D2797 >97.0% (N)[1] Inquire Request Quote
Lab Pro Inc. )
o Min. 97.0% (N)
(Distributor for D2797-500G 2] 5009[2] Request Quote
TCI)
Benchchem B1363522 Not Specified Inquire Request Quote

Procurement Workflow

Sourcing a specialty chemical like (2,5-Dichloropentyl)ammonium chloride involves a multi-
step process. The following diagram illustrates a typical procurement workflow for a research
and development setting.
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Caption: Procurement workflow for specialty chemicals.
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Experimental Protocols

Detailed experimental protocols for the synthesis of (2,5-Dichloropentyl)Jammonium chloride
are not readily available in public literature. However, a general approach for the synthesis of a
chloroalkylamine hydrochloride can be conceptualized. The following is a representative,
hypothetical protocol based on standard organic synthesis principles.

Hypothetical Synthesis of (2,5-Dichloropentyl)ammonium chloride

The synthesis could potentially be achieved through the reduction of a corresponding nitrogen-
containing precursor, followed by salt formation.

Step 1: Synthesis of a suitable precursor (e.g., 2,5-dichloro-pentanenitrile)

A possible route to a precursor could involve the reaction of a dihaloalkane with a cyanide
source.

Reactants: A suitable starting material such as 1,4-dichloro-2-iodobutane.
e Reagents: A cyanide source, such as sodium cyanide.
e Solvent: A polar aprotic solvent like DMSO.

e Procedure: The dihaloalkane would be reacted with the cyanide source under controlled
temperature to introduce the nitrile group. The reaction progress would be monitored by
techniques like TLC or GC-MS. After completion, the product would be isolated through
extraction and purified by distillation or chromatography.

Step 2: Reduction of the nitrile to the primary amine
The nitrile group can be reduced to a primary amine.
e Reactant: The synthesized 2,5-dichloro-pentanenitrile.

¢ Reagents: Areducing agent such as Lithium Aluminum Hydride (LiAlH4) or catalytic
hydrogenation.

¢ Solvent: Anhydrous ether or THF for LiAlH4 reduction.
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e Procedure: The nitrile would be slowly added to a solution of the reducing agent at a low
temperature. The reaction would be carefully quenched, followed by workup to isolate the
crude 2,5-dichloropentylamine.

Step 3: Formation of the hydrochloride salt

The final step is the formation of the ammonium chloride salt.

e Reactant: The crude 2,5-dichloropentylamine.

» Reagents: Hydrochloric acid (e.g., as a solution in diethyl ether or as HCI gas).

e Solvent: A non-polar solvent in which the hydrochloride salt is insoluble, such as diethyl
ether.

e Procedure: The amine would be dissolved in the chosen solvent, and the hydrochloric acid
solution would be added dropwise with stirring. The precipitated (2,5-
Dichloropentyl)ammonium chloride would be collected by filtration, washed with the
solvent, and dried under vacuum.

Disclaimer: This is a generalized, hypothetical protocol and has not been experimentally
validated. Researchers should conduct a thorough literature search for analogous
transformations and perform appropriate reaction optimization and safety assessments before
attempting any synthesis.

Concluding Remarks

(2,5-Dichloropentyl)ammonium chloride is a specialty chemical available from a limited
number of suppliers, primarily for research and development purposes. Researchers and
procurement managers should engage directly with the suppliers listed to obtain current
pricing, availability, and lead times. While a specific, published synthesis protocol is not readily
available, the compound's structure suggests that its synthesis is feasible through established
organic chemistry methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dichloropentyl)ammonium chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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dichloropentyl-ammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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